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Compound of Interest

Compound Name: 2-Methylmorpholine

Cat. No.: B1581761

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-2-Methylmorpholine, a valuable
heterocyclic building block in medicinal chemistry and drug discovery. The morpholine scaffold
is a privileged structure, frequently incorporated into bioactive molecules to enhance
physicochemical properties, metabolic stability, and target affinity.[1] This document details its
commercial availability, physicochemical properties, illustrative synthetic and purification
protocols, and key applications, with a focus on providing practical information for laboratory
and development settings.

Commercial Availability

(R)-2-Methylmorpholine and its hydrochloride salt are available from various chemical
suppliers, catering to research and development needs. Purity levels are typically suitable for
laboratory synthesis and screening purposes. Below is a summary of representative
commercial suppliers and their offerings.
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) . Available
Supplier CAS Number Product Name Purity .
Quantities
) ) (R)-2- Custom
Sigma-Aldrich ) "
) 790184-33-7 Methylmorpholin 95% guantities
(Synthonix) ]
e available.[2]
(2R)-2- 19, 59, 109, 15g,
Energy Chemical 790184-33-7 Methylmorpholin 97% 25¢g, 100mg,
e 250mg.[3]
. (R)-2-
Capot Chemical ] 1G, 5@G, 10G,
790184-33-7 Methylmorpholin 98%
Co,, Ltd 25G.[3]
e
Shanghai (R)-2- 5g, 25¢, 100g,
Balmxy 790184-33-7 Methylmorpholin 98%-+ 500g, 1kg, 5kg,
Pharmaceutical e 25kg, 100kg.[3]
(R)-2-
) 250mg, 1g, 5g,
Fluorochem 168038-14-0 Methylmorpholin 95%
) 10g, 259.[4]
e hydrochloride
(R)-2- .
) N Available for
BLD Pharm 790184-33-7 Methylmorpholin Not specified

e

online orders.[5]

Note: Availability and product specifications are subject to change. Please consult the

supplier's website for the most current information.

Physicochemical and Safety Data

Key properties of (R)-2-Methylmorpholine and its hydrochloride salt are summarized below.

This data is essential for reaction planning, handling, and storage.

Physicochemical Properties
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(R)-2-Methylmorpholine

Propert R)-2-Methylmorpholine
SNy (R) L > Hydrochloride
CAS Number 790184-33-7[2] 168038-14-0[4]
Molecular Formula CsH11NOJ[3] CsH12CINO[4]
Molecular Weight 101.15 g/mol [3] 137.61 g/mol [4]
Colorless to light yellow )
Appearance o Solid[4]
Liquid[6]
(2R)-2-
IUPAC Name (2R)-2-methylmorpholine[2] methylmorpholine;hydrochlorid
e[7]
LQMMFVPUIVBYII- PJYFXNZOOMGPIL-
InChl Key
RXMQYKEDSA-N[2] NUBCRITNSA-N[4]
Storage Temperature Freezer (-20°C)[2][6] Not specified

Safety Information

Proper handling is crucial. The following hazard statements have been associated with (R)-2-
Methylmorpholine. Users should consult the Safety Data Sheet (SDS) from their supplier for
comprehensive information.

Hazard Code Description

H226 Flammable liquid and vapor.[2]

H302 Harmful if swallowed.[2]

H314 Causes severe skin burns and eye damage.[2]
H315 Causes skin irritation.[7]

H319 Causes serious eye irritation.[7]

H335 May cause respiratory irritation.[7]
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Synthesis and Purification Protocols

While specific protocols for the asymmetric synthesis of (R)-2-Methylmorpholine are
proprietary or found in specialized literature, general methods for the synthesis and purification
of substituted morpholines can serve as a valuable guide.

lllustrative Synthesis: N-Methylation of Morpholine

This protocol describes the synthesis of N-methylmorpholine from morpholine and
paraformaldehyde, illustrating a common method for N-alkylation in heterocyclic chemistry.[3]

Reaction: Morpholine + Paraformaldehyde — N-Methylmorpholine

Materials:

Morpholine (509)

Paraformaldehyde (55q)

Water (259)

Sodium Chloride (109)

Reaction kettle with stirring and temperature control

Procedure:

Charge the reaction kettle with 50g of morpholine and 25g of water.[8]

» Raise the temperature of the mixture to 85°C with stirring.[8]

o Gradually add 55g of paraformaldehyde to the reactor.

e Maintain the reaction at 85°C with continuous stirring for approximately 5-6 hours, or until no
further tail gas is evolved.[8]

e Cool the reaction mixture to 30°C.

e Add 10g of sodium chloride to facilitate phase separation.[8]
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* Separate the upper organic phase from the lower aqueous phase.

+ The organic phase, containing the crude N-methylmorpholine, can be purified by rectification

(distillation) to yield the final product.[8]

Illustrative Workflow: N-Methylmorpholine Synthesis

Workup & Purification

Reaction Setup Synthesis
Charge Reactor: o Maintain at 85°C " " . .
(Morphollne Py Wa!eHHea[ to 85°C Add Paraforma\dehydeH (5-6 hours) Cool to 30 CHAdd NacCl (Salting Out)HSepara(e Organic Layer Purify by Distillation

Role of Morpholine Scaffold in Drug Discovery
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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